4-fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide

• IUPAC Name: N-[2-[(4-fluorobenzoyl)amino]ethyl]-4-(2-methylpropanoylamino)benzamide
• InChI: InChI=1S/C20H22FN3O3/c1-13(2)18(25)24-17-9-5-15(6-10-17)20(27)23-12-11-22-19(26)14-3-7-16(21)8-4-14/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H,23,27)(H,24,25)
• InChI Key: UPADUEFJYRJKHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol
• CAS No.: 1040672-93-2

Description

4-Fluoro-N-(2-{[4-(2-methylpropanamido)phenyl]formamido}ethyl)benzamide is a benzamide derivative featuring a fluorine substituent at the 4-position of the benzoyl group. The N-ethyl side chain is further substituted with a formamido group linked to a para-substituted phenyl ring bearing a 2-methylpropanamido moiety. The compound’s extended aromatic and amide-rich framework may facilitate hydrogen bonding and π-π stacking, critical for target engagement .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Effects on Aromatic Cores

• N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24): This difluorinated benzamide exhibits enhanced metabolic stability compared to mono-fluorinated analogues due to increased electronegativity and lipophilicity. Its crystal structure reveals intermolecular N–H⋯O and C–H⋯F hydrogen bonds, stabilizing a planar conformation .
• Crystallographic data shows a dihedral angle of 88.81° between aromatic rings, contrasting with the target compound’s likely more linear conformation .

Side Chain Modifications

• The methoxyphenyl group may engage in edge-to-face aromatic interactions with target proteins .
• 4-Fluoro-N-[3-(2-fluorophenyl)-4-methyl-2,3-dihydro-2-thienylidene]benzamide: The dihydrothienylidene group introduces a non-planar heterocycle, disrupting π-stacking but enabling hydrophobic interactions. Its orthorhombic crystal lattice (P212121) features C–H⋯O and N–H⋯S hydrogen bonds, absent in the target compound .

Halogenated Analogues

• 4-Bromo-N-(2-chloro-6-fluorophenyl)-5-fluoro-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxy]benzamide : The trifluoropropoxy group enhances steric hindrance and metabolic resistance. The bromo and chloro substituents may improve binding to halogen-bond-accepting residues in enzymes .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight	Key Substituents	LogP*	Solubility (µg/mL)
Target Compound	~403.4	4-Fluorobenzamide, formamidoethyl, 2-methylpropanamido	2.8 (est.)	~15 (aqueous, est.)
N-(2,4-Difluorophenyl)-2-fluorobenzamide	252.2	2,4-Difluorophenyl	3.1	8.2
4-Bromo-N-(2-nitrophenyl)benzamide	335.1	Bromo, nitro	2.5	4.5
4-Fluoro-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide	385.4	Piperazine-ethyl, methoxyphenyl	2.3	22

*Estimated using fragment-based methods.